N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: N-(6-methylpyridin-2-yl)-5-(naphthalen-2-yloxymethyl)furan-2-carboxamide
• InChI: InChI=1S/C22H18N2O3/c1-15-5-4-8-21(23-15)24-22(25)20-12-11-19(27-20)14-26-18-10-9-16-6-2-3-7-17(16)13-18/h2-13H,14H2,1H3,(H,23,24,25)
• InChI Key: DREOZXXKKUNCOT-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC=C(O2)COC3=CC4=CC=CC=C4C=C3

Description

N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes and proteins involved in disease progression. It may also interact with specific receptors in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide has various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis in these cells. It has also been shown to reduce inflammation and oxidative stress in the body, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide in lab experiments is its potential as a therapeutic agent. This compound may be useful in studying disease progression and developing new treatments for various diseases. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide. One direction is to further investigate its mechanism of action and identify specific targets for its therapeutic effects. Another direction is to study its potential as a diagnostic tool in imaging studies. Additionally, further research is needed to determine its safety and efficacy in human trials.

Synthesis Methods

N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide has been synthesized using various methods. One such method involves the reaction of 2-furoic acid with 2-naphthol in the presence of thionyl chloride to form 2-naphthyloxyacetyl chloride. This intermediate is then reacted with 6-methyl-2-pyridinecarboxylic acid to form N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide.

Scientific Research Applications

N-(6-methylpyridin-2-yl)-5-[(2-naphthyloxy)methyl]-2-furamide has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer and Alzheimer's disease. It has also been studied for its potential as a diagnostic tool in imaging studies.